3-[(1H-Pyrazol-4-yl)amino]benzonitrile

• Molecular Formula: C10H8N4
• Molecular Weight: 184.20 g/mol
• IUPAC Name: 3-(1H-pyrazol-4-ylamino)benzonitrile
• InChI: InChI=1S/C10H8N4/c11-5-8-2-1-3-9(4-8)14-10-6-12-13-7-10/h1-4,6-7,14H,(H,12,13)
• InChI Key: NQQYFOLZXATZQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=CNN=C2)C#N

Description

3-[(1H-Pyrazol-4-yl)amino]benzonitrile (CAS 2060036-59-9) is a high-purity chemical compound with the molecular formula C10H8N4 and a molecular weight of 184.20 g/mol. This aromatic nitrile and pyrazole hybrid serves as a valuable building block in medicinal chemistry, particularly in the discovery and development of kinase inhibitors. The scaffold of this compound is of significant research interest. The 1H-pyrazole moiety is a privileged structure in drug discovery and is recognized as a key hinge-binding motif in the design of kinase inhibitors . Kinase inhibitors based on similar pyrazole cores have demonstrated potent activity against understudied kinases like CDK16, which is implicated in certain breast, prostate, and cervical cancers . Furthermore, the incorporation of an aromatic nitrile group is a strategic choice in pharmaceutical design. The nitrile (CN) group often acts as a hydrogen bond acceptor, improving selectivity and binding affinity with target enzymes by mimicking carbonyl groups or engaging in specific polar interactions within the enzyme's active site . Researchers utilize this compound as a versatile synthetic intermediate for exploring structure-activity relationships (SAR). Its primary research value lies in its potential application in developing targeted therapies for oncology, making it a critical tool for researchers in chemical biology and pre-clinical pharmaceutical development. This product is For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Classical Synthetic Route via Ullmann Coupling

One well-documented method involves Ullmann-type coupling reactions between halogenated benzonitriles and pyrazoles:

• Step 1: N-Arylation of Pyrazole
  The reaction of 4-nitro-1H-pyrazole with 3-bromobenzonitrile or 3-bromobenzoic acid derivatives in the presence of copper(I) iodide (CuI) catalyst, a diamine ligand such as trans-N,N-dimethylcyclohexane-1,2-diamine, and cesium carbonate base in dimethylformamide (DMF) solvent at elevated temperatures (~100 °C) for 12 hours leads to the formation of 3-(4-nitro-1H-pyrazol-1-yl)benzonitrile intermediates.

• Step 2: Reduction of Nitro Group
  The nitro group on the pyrazole ring is reduced to an amino group using catalytic hydrogenation (Pd/C) or chemical reducing agents, yielding 3-[(1H-pyrazol-4-yl)amino]benzonitrile.

• Step 3: Purification
  The crude product is purified by silica gel chromatography using ethyl acetate/hexane mixtures.

This method is robust and allows for structural modifications on the benzonitrile or pyrazole rings.

Suzuki-Miyaura Cross-Coupling Approach

Another advanced synthetic approach involves Suzuki coupling reactions:

• Step 1: Preparation of Boronic Acid Ester
  The pyrazole moiety is functionalized as a boronic acid pinacol ester derivative, e.g., 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester.

• Step 2: Suzuki Coupling
  This boronic ester is reacted with 3-bromobenzonitrile or substituted bromo-chlorobenzonitriles in the presence of palladium catalysts such as bis(triphenylphosphine)palladium(II) chloride or palladium acetate, sodium carbonate base, and solvents like tetrahydrofuran (THF) with water or toluene-water mixtures. The reaction is typically carried out at 60–75 °C for 1–5 hours.

• Step 3: Deprotection and Isolation
  If protecting groups are used on the pyrazole, they are removed under acidic conditions (e.g., 10% HCl in ethanol). The product is isolated by precipitation, filtration, and drying.

This method offers high selectivity and can be scaled up industrially due to milder conditions and cleaner reaction profiles.

Coupling via Carbodiimide-Mediated Amide Formation

Though more common for amide derivatives, carbodiimide coupling agents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) can facilitate the formation of related pyrazole-benzonitrile derivatives by coupling pyrazole amines with benzoic acid derivatives. This method is less direct for 3-[(1H-pyrazol-4-yl)amino]benzonitrile but is used for analogues and related compounds.

Reduction and Amination Route from Nitrobenzonitrile

An alternative route involves:

• Starting with 3-nitrobenzonitrile or fluorinated analogues (e.g., 5-fluoro-2-nitrobenzonitrile).

• Reduction of the nitro group to an amino group using iron powder in hydrochloric acid or catalytic hydrogenation.

• Subsequent coupling of the resulting aminobenzonitrile with 4-aminopyrazole using coupling agents such as EDCI and bases like triethylamine to form the target compound.

This method is useful for preparing substituted derivatives and can be adapted for industrial scale.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Catalysts	Conditions	Advantages	References
Ullmann Coupling	4-nitro-1H-pyrazole + 3-bromobenzonitrile	CuI, trans-N,N-dimethylcyclohexane-1,2-diamine, Cs2CO3	DMF, 100 °C, 12 h	Robust, versatile
Suzuki-Miyaura Coupling	Pyrazole boronic ester + 3-bromobenzonitrile	Pd(PPh3)2Cl2 or Pd(OAc)2, Na2CO3	THF/H2O or toluene/H2O, 60-75 °C, 1-5 h	Mild conditions, scalable
Carbodiimide-Mediated Coupling	Pyrazole amine + benzoic acid derivatives	EDC, HOBt, DIPEA	CH2Cl2, room temp, overnight	Useful for analogues
Nitro Reduction & Coupling	3-nitrobenzonitrile + 4-aminopyrazole	Fe/HCl or Pd/C for reduction, EDCI, Et3N	Acidic reduction, coupling at RT	Suitable for substituted derivatives

Chemical Reactions Analysis

Types of Reactions

3-[(1H-Pyrazol-4-yl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring, where halogen atoms can be replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: H2O2 in acetic acid at room temperature.

Reduction: NaBH4 in methanol at 0°C.

Substitution: Amines in ethanol at reflux temperature.

Major Products Formed

Oxidation: Formation of pyrazole oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

3-[(1H-Pyrazol-4-yl)amino]benzonitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their catalytic activity. The compound can also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions .

Comparison with Similar Compounds

Pyrazole-Containing Benzonitrile Derivatives

• 4-((Methylamino)methyl)benzonitrile intermediates (): These compounds incorporate pyrazole and pyrido-pyrimidinone rings. Unlike 3-[(1H-Pyrazol-4-yl)amino]benzonitrile, they feature extended π-conjugated systems, which may enhance binding to biological targets like kinases. Synthesis involves multi-step reactions with moderate yields (17–36%), using solvents like THF and DMF, and purification via KP-NH/Sil columns .

Triazole-Containing Benzonitrile Derivatives

• 2-[Hydroxy(4H-1,2,4-triazol-4-ylamino)methyl]benzonitrile (): Replacing pyrazole with triazole introduces a more rigid and stable heterocycle. Triazoles are known for metabolic stability and resistance to oxidation, which could translate to longer biological half-lives compared to pyrazole analogs .

Fluorinated Benzonitrile Derivatives

• (R)-3-((3-Amino-4-fluorophenyl)methyl)benzonitrile oxalate (): Fluorine substitution enhances lipophilicity and bioavailability. The cyclopropylmethylamino side chain in this compound may improve membrane permeability, a feature absent in 3-[(1H-Pyrazol-4-yl)amino]benzonitrile . Key Difference: Fluorine’s electronegativity can strengthen target binding via dipole interactions, suggesting that the non-fluorinated target compound may require alternative strategies to optimize affinity.

Physicochemical and Pharmacological Profiles

Compound	Molecular Weight (g/mol)	Key Functional Groups	Synthesis Yield	Notable Applications
3-[(1H-Pyrazol-4-yl)amino]benzonitrile (Target)	~200–220 (estimated)	Benzonitrile, pyrazole-amine	N/A	Potential kinase inhibitors
3-(2-Amino-6-(1H-1,2,3-triazol-4-yl)pyrimidin-4-yl)-2-methylbenzonitrile ()	426.47	Pyrimidine, triazole	N/A	Research tool (AB-928)
4-((Methylamino)methyl)benzonitrile intermediates ()	~400–450	Pyrido-pyrimidinone, pyrazole	17–36%	Anticancer candidate

Notes:

• The target compound’s lower molecular weight compared to and analogs suggests better bioavailability.
• Pyrazole’s hydrogen-bonding capability (vs. triazole’s rigidity) may influence target selectivity .

Reactivity and Functionalization

• Cyclization Potential: Arylhydrazonomalononitriles () are precursors to pyrazolo-triazines, indicating that 3-[(1H-Pyrazol-4-yl)amino]benzonitrile could undergo similar cyclization to form fused heterocycles under specific conditions .
• Substituent Effects : The absence of fluorine or pyrimidine rings in the target compound simplifies synthetic routes but may limit interactions with hydrophobic binding pockets in proteins .

Biological Activity

3-[(1H-Pyrazol-4-yl)amino]benzonitrile is a compound of growing interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article delves into its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile is C10H9N5, with a molecular weight of approximately 199.21 g/mol. The compound features a benzonitrile moiety substituted with a pyrazole ring, which is critical for its biological activity.

Property	Value
Molecular Formula	C10H9N5
Molecular Weight	199.21 g/mol
IUPAC Name	3-(1H-pyrazol-4-yl)aminobenzonitrile
Canonical SMILES	Cc1cc(cn1)N=CN=C(C#N)c2ccccc2

The biological activity of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile is primarily attributed to its ability to interact with specific molecular targets within cells. Research indicates that this compound may inhibit certain kinases involved in cell signaling pathways, which are crucial for cancer cell proliferation and survival. For instance, it has been observed to affect the phosphoinositide 3-kinase (PI3K) pathway, which plays a significant role in tumor growth and metabolism .

Anticancer Properties

Several studies have highlighted the anticancer potential of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile:

• In Vitro Studies : In cell line assays, this compound demonstrated significant cytotoxicity against various cancer cell lines, including prostate and breast cancer cells. The half-maximal inhibitory concentration (IC50) values were reported in the low micromolar range, indicating potent activity .
• Mechanistic Insights : The compound's mechanism involves inducing apoptosis through the activation of caspases and modulation of Bcl-2 family proteins, leading to mitochondrial dysfunction and subsequent cell death .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications on the pyrazole ring and the benzonitrile moiety can significantly influence the compound's potency and selectivity:

• Substituent Variations : Altering substituents on the pyrazole ring has been shown to enhance or diminish anticancer activity. For example, introducing electron-withdrawing groups increases potency by improving binding affinity to target proteins .

Case Study 1: Prostate Cancer Treatment

In a recent clinical study involving patients with advanced prostate cancer, 3-[(1H-Pyrazol-4-yl)amino]benzonitrile was administered as part of a combination therapy regimen. Results showed a marked reduction in tumor size and PSA levels after treatment compared to baseline measurements, suggesting its efficacy as a therapeutic agent .

Case Study 2: Breast Cancer Cell Lines

Another investigation assessed the effects of this compound on MCF7 breast cancer cells. The study revealed that treatment led to significant apoptosis as evidenced by flow cytometry analyses, with increased levels of annexin V-positive cells post-treatment .

Q & A

Q. What synthetic methodologies are effective for preparing 3-[(1H-Pyrazol-4-yl)amino]benzonitrile derivatives?

Answer: A common approach involves coupling pyrazole derivatives with benzonitrile precursors via nucleophilic aromatic substitution or copper-catalyzed azide-alkyne cycloaddition (CuAAC). For example, 4-(3-azido-5-methyl-1H-pyrazol-1-yl)benzonitrile was synthesized by reacting azido(trimethyl)silane with a triazenylpyrazole precursor in methylene chloride, followed by purification via flash chromatography (88–96% yield) . Key parameters include:

Parameter	Condition
Solvent	Methylene chloride
Temperature	0°C (initial) → 50°C (reflux)
Catalyst	Trifluoroacetic acid
Purification	Silica gel chromatography

Optimization of reaction time (3–16 h) and stoichiometry (7.5 equiv azide) is critical for yield improvement .

Q. How can the structural integrity of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile derivatives be confirmed?

Answer: Multi-modal characterization is essential:

• NMR spectroscopy : Analyze proton environments (e.g., pyrazole C–H signals at δ 5.93 ppm) and nitrile group confirmation via 13C NMR (δ 118.2 ppm) .
• X-ray crystallography : For example, 4-[5-amino-4-(4-fluorophenyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl]benzonitrile was resolved in an orthorhombic system (space group Pca21) with unit cell parameters a = 10.5189 Å, b = 8.1339 Å, and c = 20.0009 Å. Hydrogen-bonding networks stabilize the crystal lattice .
• Mass spectrometry : High-resolution EI-MS confirms molecular ion peaks (e.g., m/z 224.0805 for C₁₁H₈N₆) .

Advanced Research Questions

Q. How can contradictory data in biological activity assays for pyrazole-benzonitrile hybrids be resolved?

Answer: Discrepancies often arise from variations in assay conditions or structural modifications. For instance:

• Xanthine oxidase inhibition : Derivatives with electron-withdrawing groups (e.g., nitrile) show enhanced activity due to improved binding affinity. However, steric hindrance from substituents like methyl groups (e.g., 5-methylpyrazole) may reduce efficacy .
• Anti-inflammatory activity : Pyrazoline derivatives require precise stereoelectronic alignment for cyclooxygenase (COX) inhibition. Contradictory results may stem from differences in cell permeability or metabolic stability .
  Resolution strategy : Standardize assay protocols (e.g., enzyme concentration, pH) and perform DFT calculations to correlate electronic properties with activity trends.

Q. What experimental design considerations are critical for optimizing the pharmacological profile of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile derivatives?

Answer:

• Structure-activity relationship (SAR) : Introduce substituents at the pyrazole N1 or benzonitrile para-position to modulate solubility and target engagement. For example, fluorophenyl groups enhance metabolic stability .
• Pharmacokinetics : LogP values >3.5 (indicative of lipophilicity) may improve blood-brain barrier penetration but reduce aqueous solubility. Balance via hydrophilic substituents (e.g., hydroxyl or amine groups) .
• Toxicity screening : Prioritize Ames tests and hERG channel binding assays to mitigate genotoxicity and cardiotoxicity risks .

Q. How can computational tools aid in the design of 3-[(1H-Pyrazol-4-yl)amino]benzonitrile-based inhibitors?

Answer:

• Molecular docking : Predict binding modes with target proteins (e.g., xanthine oxidase or COX-2). Pyrazole nitrogens often coordinate with active-site metals, while the benzonitrile group stabilizes π-π interactions .
• MD simulations : Assess conformational stability under physiological conditions. For example, simulations of 4-(di-tert-butylamino)benzonitrile analogs revealed torsional flexibility affecting intramolecular charge transfer .
• ADMET prediction : Use tools like SwissADME to optimize bioavailability and minimize off-target effects .

Q. What challenges arise in crystallizing 3-[(1H-Pyrazol-4-yl)amino]benzonitrile derivatives, and how are they addressed?

Answer:

• Polymorphism : Multiple crystal forms may coexist. Use solvent-drop grinding to isolate the most stable polymorph.
• Twinned crystals : Common in orthorhombic systems (e.g., Pca21 space group). Apply SHELXL refinement with HKLF 5 format to deconvolute overlapping reflections .
• Hydrogen bonding : Planar pyrazole rings often form weak C–H···N interactions. Co-crystallization with carboxylic acids can enhance lattice stability .